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Compound of Interest

Compound Name:
4-(Chlorodiphenylmethyl)pyridine

hydrochloride

CAS No.: 64991-61-3

Cat. No.: B3276903

Get Quote

An In-Depth Technical Guide to the Molecular Structure of 4-(Chlorodiphenylmethyl)pyridine
Hydrochloride

Introduction
4-(Chlorodiphenylmethyl)pyridine hydrochloride is a heterocyclic organic compound of

significant interest to researchers and drug development professionals. Its structure, featuring a

pyridine ring substituted at the 4-position with a diphenylmethyl chloride (benzhydryl chloride)

group, makes it a versatile and valuable intermediate in organic synthesis. The presence of a

reactive benzylic chloride and a basic pyridine nitrogen, which is protonated in the

hydrochloride salt form, provides multiple sites for chemical modification.

This guide offers a comprehensive technical overview of the molecular structure, synthesis,

and characterization of 4-(Chlorodiphenylmethyl)pyridine hydrochloride. As a Senior

Application Scientist, the following sections synthesize fundamental chemical principles with

practical, field-proven insights, providing a robust resource for professionals engaged in

synthetic chemistry and pharmaceutical development. We will delve into the causality behind
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experimental choices, ensuring that the described protocols are self-validating through rigorous

analytical characterization.

Molecular Structure and Physicochemical
Properties
The foundational attributes of 4-(Chlorodiphenylmethyl)pyridine hydrochloride are its

molecular architecture and resulting physical properties. The molecule consists of a central

tetrahedral carbon atom bonded to a pyridine ring, two phenyl rings, and a chlorine atom. In its

hydrochloride salt form, the nitrogen atom of the pyridine ring is protonated.

Caption: Molecular structure of 4-(Chlorodiphenylmethyl)pyridine hydrochloride.

Quantitative data for this compound are summarized in the table below, providing essential

information for experimental design and execution.

Property Value Reference

CAS Number 64991-61-3 [1]

Molecular Formula C₁₈H₁₅Cl₂N [2]

Molecular Weight 316.22 g/mol [1]

Appearance
White to off-white crystalline

powder
Generic

LogP 5.41 [1]

InChI Key
SZFRMXNBDKQMLD-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Insights
The synthesis of 4-(Chlorodiphenylmethyl)pyridine hydrochloride is a multi-step process

that relies on fundamental organic reactions. A common and logical retrosynthetic analysis

identifies Diphenyl(pyridin-4-yl)methanol as the key intermediate, which can be disconnected

back to 4-Benzoylpyridine and a phenyl organometallic reagent.[1]
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Step 1: Grignard Reaction

Step 2: Chlorination & Salt Formation

4-Benzoylpyridine Nucleophilic Addition

Phenylmagnesium bromide

Diphenyl(pyridin-4-yl)methanol

SN1 ReactionSOCl₂ / HCl 4-(Chlorodiphenylmethyl)pyridine
hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3276903/docs?utm_src=pdf-body-img#4-chlorodiphenylmethyl-pyridine-hydrochloride-molecular-structure
https://www.benchchem.com/product/b3276903?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/B3276903
https://www.chemsrc.com/en/cas/64991-61-3_1165827.html
https://www.chemsrc.com/en/cas/64991-61-3_1165827.html
https://www.benchchem.com/product/b3276903/docs#4-chlorodiphenylmethyl-pyridine-hydrochloride-molecular-structure
https://www.benchchem.com/product/b3276903/docs#4-chlorodiphenylmethyl-pyridine-hydrochloride-molecular-structure
https://www.benchchem.com/product/b3276903/docs#4-chlorodiphenylmethyl-pyridine-hydrochloride-molecular-structure
https://www.benchchem.com/product/b3276903/docs#4-chlorodiphenylmethyl-pyridine-hydrochloride-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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